
Safeguarding Your Research: Essential
Protocols for Handling Cinnamyl Formate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cinnamyl formate

Cat. No.: B3369455 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling cinnamyl formate, including detailed operational and disposal plans.

By adhering to these procedural, step-by-step guidelines, you can mitigate risks and ensure the

integrity of your work.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for cinnamyl
formate.

Property Value Source

CAS Number 104-65-4 [1]

Molecular Formula C10H10O2 [2]

Molecular Weight 162.18 g/mol [2]

Boiling Point 250 °C @ 760 mmHg [1]

Flash Point >110 °C (>230 °F) [1][3]

Vapor Pressure 0.020000 mm/Hg @ 20 °C [1]

Specific Gravity 1.0770 – 1.0820 @ 25 °C [1]

Solubility in Water 725.1 mg/L @ 25 °C [1]
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Experimental Protocols: Safe Handling and Disposal
Engineering Controls: Always handle cinnamyl formate in a well-ventilated area.[2] If

available, use a chemical fume hood to minimize vapor exposure.[4] Ensure that safety

showers and eye wash stations are readily accessible.

Personal Protective Equipment (PPE): A comprehensive approach to personal protection is

critical. The following PPE is recommended when handling cinnamyl formate:

Eye and Face Protection: Chemical safety goggles are recommended.[1] If there is a splash

hazard, a face shield should also be worn.

Skin Protection: Compatible chemical-resistant gloves are recommended.[1] Avoid prolonged

skin contact.[2] A lab coat or other protective workwear should be worn.[2]

Respiratory Protection: In most cases, handling in a well-ventilated area or under a fume

hood will be sufficient. However, if ventilation is inadequate or if there is a risk of generating

aerosols, a personal breathing apparatus may be necessary.[1]

Handling and Storage:

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke when using this product.[1]

Keep containers tightly sealed and store in a cool, dry, well-ventilated place.[1][2]

Store away from heat, sparks, open flames, and direct sunlight.[1][2]

Spill Management: In the event of a spill, eliminate all ignition sources.[5] Absorb the spill with

an inert material such as dry clay, sand, or diatomaceous earth and place it into a suitable

container for disposal.[5] Do not allow the spilled material to enter drains or watercourses.[5]

First Aid Measures:

After eye contact: Immediately rinse with plenty of water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[6]
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After skin contact: Wash the affected area immediately with soap and plenty of water.[1]

Remove contaminated clothing. If irritation persists, seek medical advice.

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[1]

If swallowed: Rinse mouth with water (only if the person is conscious). Do not induce

vomiting. Seek medical advice immediately.[1]

Disposal Plan: Dispose of cinnamyl formate and any contaminated materials in accordance

with all federal, state, and local environmental regulations.[1] It is recommended to contact a

licensed professional waste disposal service.[1] Do not re-use empty containers; they should

be disposed of as unused product.[1]

Workflow for Safe Handling of Cinnamyl Formate
The following diagram outlines the logical workflow for the safe handling of cinnamyl formate
from receipt to disposal.
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Receive Cinnamyl Formate

Store in a cool, dry, well-ventilated area
away from ignition sources.

Don Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Handle in a well-ventilated area
(preferably a fume hood).

Perform Experimental Procedure

Spill Occurs

Accident

Collect Waste:
- Unused product

- Contaminated materials

Normal Workflow

Spill Response:
- Evacuate and ventilate
- Use absorbent material

- Collect for disposal

Dispose of waste through a
licensed professional service.

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of Cinnamyl Formate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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